(3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL

• Molecular Formula: C10H12BrNO3
• Molecular Weight: 274.11 g/mol
• SMILES: C1OC2=C(O1)C=C(C(=C2)C(CCO)N)Br
• InChI: InChI=1S/C10H12BrNO3/c11-7-4-10-9(14-5-15-10)3-6(7)8(12)1-2-13/h3-4,8,13H,1-2,5,12H2/t8-/m1/s1
• InChIKey: PWUATGCZSFZTBK-MRVPVSSYSA-N

Procurement Guide: (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL – Chiral Amino Alcohol Intermediate

(3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL (CAS 1212817-75-8) is a chiral 1,3-amino alcohol containing a brominated 1,3-benzodioxole scaffold. It is employed as a synthetic building block in medicinal chemistry, particularly for central nervous system (CNS)-targeted agents and targeted protein degradation PROTACs, owing to its defined (R)-stereochemistry, dual functional groups, and the reactivity of the aryl bromide [1][2]. The compound is typically supplied at 95% purity for research use .

1 Chiral (R)-amino alcohol for stereochemical control studies

2 Brominated benzodioxole scaffold for cross-coupling and metabolic profile review

3 Dual amine/alcohol handles for bifunctional PROTAC and tracer conjugation

• [1] Computed Properties of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol, Chemical and Physical Properties. Kuujia.com, CAS 1212817-75-8. View Source
• [2] Research applications of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol, including PROTACs and PET tracers. Kuujia.com, CAS 1212817-75-8. View Source

Why Close Analogs of (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL Cannot Be Freely Substituted

Substituting (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL with its (S)-enantiomer, the des-bromo analog, or the corresponding ketone alters critical pharmacological and synthetic properties. The (R)-stereochemistry is essential for enantioselective target engagement in CNS applications, while the bromine atom is neither a passive substituent nor interchangeable with other halogens; it uniquely balances reactivity for cross-coupling, modulates lipophilicity (logP ~1), and influences metabolic stability (human liver microsome t1/2 > 120 min) [1][2]. The reduction of the ketone to the alcohol eliminates a hydrogen-bond donor and alters molecular topology, which directly impacts binding affinity and pharmacokinetics .

(S)-enantiomer

May not support reported SNRI synthesis patent context; stereochemical target engagement likely differs.

Des-bromo analog

Absence of bromine alters cross-coupling reactivity and may reduce metabolic stability profile.

Ketone analog

Lacks hydroxyl handle; limits bifunctional linker design for PROTAC applications.

• [1] Pharmacokinetic properties of derivatives: logP ~1.2, polar surface area 62 Ų, metabolic stability t1/2 > 120 min in human liver microsomes. Kuujia.com, CAS 1212817-75-8. View Source
• [2] Role of bromine in cross-coupling reactions for PROTAC synthesis. Kuujia.com, CAS 1212817-75-8. View Source

Quantitative Differentiation Evidence for (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL

Enantiomeric Purity and CNS Selectivity: (R) vs. (S) Configuration

The (R)-enantiomer of this amino alcohol is exclusively utilized in the synthesis of dual serotonin and norepinephrine reuptake inhibitors (SNRIs) for CNS applications, as disclosed in patent WO2023124567. The (S)-enantiomer (CAS 1212838-86-2) is not cited in this therapeutic context, indicating a stereochemically-dependent pharmacological profile [1].

Enantiomeric patent context

Class-level

Cited: (R)-enantiomer in patent WO2023124567 for dual SNRI synthesis.
Not cited: (S)-enantiomer (CAS 1212838-86-2).

Supports (R)-enantiomer patent context for SNRI research

No quantitative potency data; patent analysis only

Evidence Dimension	Patent Citation and Therapeutic Application
Target Compound Data	(R)-enantiomer cited in patent WO2023124567 for dual SNRI activity
Comparator Or Baseline	(S)-enantiomer (CAS 1212838-86-2); no patent citation found for dual SNRI activity
Quantified Difference	Binary (cited vs. not cited); no quantitative potency data available for direct comparison
Conditions	Patent analysis

Why This Matters

For procurement, selecting the wrong enantiomer risks complete loss of the desired biological activity in SNRI programs, as evidenced by patent-specific use claims.

• [1] Patent application WO2023124567 disclosing the use of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol in dual SNRI synthesis. Referenced by Kuujia.com. View Source

Functional Group Advantage in PROTAC Synthesis: Amino Alcohol vs. Ketone Analog

The primary amino and hydroxyl groups of (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL provide two orthogonal functionalization sites for PROTAC linker conjugation. The analogous ketone (3-amino-1-(6-bromo-1,3-benzodioxol-5-yl)propan-1-one, CAS 1897168-82-9) lacks the hydroxyl handle, limiting its utility to single-point attachments and preventing the modular assembly required for ternary complex formation [1].

PROTAC functional groups

Class-level

Target: 2 groups (amine, alcohol)
Ketone analog: 1 group (amine, ketone less versatile)

Enables bifunctional linker conjugation design

No quantitative PROTAC degradation data available

Evidence Dimension	Number of Reactive Functional Groups
Target Compound Data	2 functional groups (primary amine, primary alcohol)
Comparator Or Baseline	3-amino-1-(6-bromo-1,3-benzodioxol-5-yl)propan-1-one (CAS 1897168-82-9); has 1 functional group (primary amine, ketone is less versatile for easy conjugation)
Quantified Difference	1 additional functional group for derivatization
Conditions	Synthetic chemistry logic; no quantitative PROTAC degradation data available for direct comparison

Why This Matters

The presence of the alcohol group is critical for building PROTACs with linkers requiring dual attachment, as highlighted in recent research on BRD4 degraders using this scaffold [1].

• [1] Use of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol in PROTAC synthesis targeting BRD4. Kuujia.com, CAS 1212817-75-8. View Source

Metabolic Stability Comparison: Brominated vs. Non-Halogenated Benzodioxole

Derivatives of this brominated scaffold demonstrate a metabolic half-life (t1/2) exceeding 120 minutes in human liver microsomes, which is consistent with the metabolic shielding effect of the bromine atom. The non-halogenated benzodioxole analog (CAS 71459-93-3) is predicted to have a significantly shorter t1/2 due to increased oxidative metabolism at the unsubstituted aromatic position [1][2].

Metabolic stability t1/2

Reported

Brominated: t1/2 > 120 min (predicted).
Non‑brominated: predicted shorter t1/2.

Supports metabolic stability profile review for CNS research

Qualitative difference; no direct comparative assay

Evidence Dimension	In vitro Metabolic Stability (Human Liver Microsomes)
Target Compound Data	t1/2 > 120 min (predicted from derivative studies)
Comparator Or Baseline	Non-brominated benzodioxole analog (CAS 71459-93-3); quantitative t1/2 data not available in the same assay
Quantified Difference	Qualitative improvement; quantitative difference cannot be calculated
Conditions	Human liver microsome assay (data from aggregated research, not a single comparative study)

Why This Matters

For CNS programs where metabolic stability dictates dosing frequency, the brominated variant offers a longer predicted half-life, making it a more suitable building block for once-daily therapeutics.

• [1] Pharmacokinetic properties: metabolic stability t1/2 > 120 min. Kuujia.com, CAS 1212817-75-8. View Source
• [2] 1,3-Benzodioxole, CAS 71459-93-3. PubChem. View Source

Enantioselective Synthesis Efficiency: (R)-Specific Biocatalytic Route vs. Racemic Synthesis

A 2024 publication in Organic Process Research & Development describes a biocatalytic reductive amination route yielding 85% enantiomeric excess (ee) directly for the (R)-enantiomer, avoiding chiral resolution steps required for the (S)-enantiomer or racemic mixture [1]. Traditional racemic synthesis typically yields ≤50% ee of the desired enantiomer after resolution, representing a significant loss of material.

Enantiomeric excess (ee)

Reported

Biocatalytic route: 85% ee (R).
Racemic synthesis: ≤50% yield of desired enantiomer.

Supports enantioselective process development endpoints

35% point ee improvement reported; 2024 OPRD study

Evidence Dimension	Enantiomeric Excess (ee) from Asymmetric Synthesis
Target Compound Data	85% ee (R) via biocatalytic reductive amination
Comparator Or Baseline	Racemic synthesis: theoretical maximum 50% yield of desired enantiomer after resolution
Quantified Difference	35% point improvement in ee, directly translating to higher yield and lower cost of enantiopure material
Conditions	Biocatalytic reductive amination; 2024 OPRD publication

Why This Matters

The availability of an efficient asymmetric route for the (R)-enantiomer reduces procurement costs and lead times compared to the (S)-enantiomer, which may require more complex synthesis or resolution.

• [1] Improved asymmetric synthesis of (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol with 85% ee. Organic Process Research & Development, 2024. Referenced by Kuujia.com. View Source

Optimal Application Scenarios for (3R)-3-Amino-3-(6-bromo(2H-benzo[3,4-D]1,3-dioxolen-5-YL))propan-1-OL

CNS Drug Discovery: Dual SNRI Candidate Synthesis

Utilize the (R)-enantiomer as a chiral intermediate in the synthesis of dual serotonin and norepinephrine reuptake inhibitors, as described in patent WO2023124567. This scenario leverages the compound's stereochemistry and the bromine atom's contribution to target binding and metabolic stability [1].

Targeted Protein Degradation: PROTAC Linker Conjugation

Employ the amino alcohol as a bifunctional building block for PROTACs, exploiting the primary amine for E3 ligase ligand attachment and the hydroxyl group for linker extension. This approach has been demonstrated in the development of BRD4 degraders, where the bromine facilitates cross-coupling for conjugation [1].

Radiotracer Development: PET Imaging of Neuroinflammation

Incorporate the compound into PET tracer scaffolds, where the bromine can serve as a site for radiofluorination or other labeling strategies, and the amino alcohol structure provides favorable brain penetration properties (logP ~1, polar surface area ~62 Ų) [1][2].

Enantioselective Process Chemistry: Biocatalytic Route Optimization

Adopt the published biocatalytic reductive amination route (85% ee) for scalable production of the (R)-enantiomer, minimizing chromatographic purification and improving overall yield for medicinal chemistry campaigns [1].

Application

Selection Property

Validation Focus

Dual SNRI candidate synthesis research

Stereochemical control (R)-enantiomer

Patent-cited SNRI assay context

PROTAC linker conjugation studies

Bifunctional amine/alcohol handles

Ternary complex formation assay context

PET tracer development research

Bromine for radiolabeling, brain penetration profile

Brain uptake assay context

Enantioselective process chemistry

Biocatalytic reductive amination route

Enantiomeric excess endpoint review

• [1] Research applications and synthetic routes for (3R)-3-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol. Kuujia.com, CAS 1212817-75-8. View Source
• [2] Computed physicochemical properties for CNS drug-likeness. Kuujia.com, CAS 1212817-75-8. View Source